Cas no 1226062-75-4 (1-Pyrrolidinecarboxylic acid, 2-(2-methyl-1-oxopropyl)-, 1,1-dimethylethyl ester)

• Product Name: 1-Pyrrolidinecarboxylic acid, 2-(2-methyl-1-oxopropyl)-, 1,1-dimethylethyl ester
• CAS No: 1226062-75-4
• MF: C₁₃H₂₃NO₃
• MW: 241.326624155045
• CID: 6442071
• Update Time: 2025-05-20

1-Pyrrolidinecarboxylic acid, 2-(2-methyl-1-oxopropyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidinecarboxylic acid, 2-(2-methyl-1-oxopropyl)-, 1,1-dimethylethyl ester

• Inchi： 1S/C13H23NO3/c1-9(2)11(15)10-7-6-8-14(10)12(16)17-13(3,4)5/h9-10H,6-8H2,1-5H3
• InChI Key： CKSLOLVETASRFE-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCCC1C(=O)C(C)C

Experimental Properties

• Density: 1.042±0.06 g/cm3(Predicted)
• Boiling Point: 321.4±35.0 °C(Predicted)
• pka: -3.57±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on 1-Pyrrolidinecarboxylic acid, 2-(2-methyl-1-oxopropyl)-, 1,1-dimethylethyl ester

Compound CAS No. 1226062-75-4: 1-Pyrrolidinecarboxylic Acid, 2-(2-Methyl-1-Oxopropyl)-, 1,1-Dimethylethyl Ester

1-Pyrrolidinecarboxylic acid, a key component of the compound in question, is a versatile molecule with significant applications in organic synthesis and drug development. The compound's full name, 1-Pyrrolidinecarboxylic acid, 2-(2-methyl-1-oxopropyl)-, 1,1-dimethylethyl ester, highlights its structural complexity and functional groups. This compound belongs to the broader category of pyrrolidine derivatives, which have been extensively studied for their role in various biological processes and synthetic pathways.

The CAS number 1226062-75-4 uniquely identifies this compound in chemical databases, ensuring accurate referencing in scientific literature and industrial applications. Recent studies have focused on the synthesis and characterization of pyrrolidine derivatives, particularly their role as intermediates in the production of bioactive compounds. For instance, researchers have explored the use of this compound in the development of novel antibiotics and anti-inflammatory agents.

The structural features of this compound are worth noting. The pyrrolidine ring serves as a scaffold for attaching various functional groups, enhancing its versatility. The presence of a carboxylic acid group and an ester moiety introduces additional chemical reactivity and potential for further modification. These features make it an attractive candidate for use in peptide synthesis and other advanced chemical transformations.

In terms of synthesis, recent advancements have optimized the production of this compound through efficient catalytic methods. For example, the use of transition metal catalysts has enabled higher yields and better purity levels. Such improvements are critical for scaling up production to meet industrial demands while maintaining quality standards.

The application of this compound extends beyond traditional pharmaceuticals. It has shown promise in materials science, particularly in the development of biodegradable polymers and advanced coatings. Its ability to form stable ester linkages makes it a valuable building block for creating environmentally friendly materials.

From an environmental standpoint, researchers have investigated the biodegradation pathways of this compound to ensure its safe disposal and minimize ecological impact. Studies indicate that under specific conditions, the compound can undergo rapid microbial degradation, reducing its persistence in natural environments.

In conclusion, the compound with CAS number 1226062-75-4, known as 1-Pyrrolidinecarboxylic acid, 2-(2-methyl-1-oxopropyl)-, 1,1-dimethylethyl ester, represents a significant advancement in organic chemistry. Its unique structure and functional groups make it a valuable tool in drug discovery and materials science. With ongoing research focusing on its synthesis optimization and environmental impact assessment, this compound is poised to play an increasingly important role in both academic and industrial settings.